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Compound of Interest

Compound Name: mitoTracker Green FM

Cat. No.: B609064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of MitoTracker Green FM, a

fluorescent probe widely utilized for the visualization and analysis of mitochondria in living cells.

This document details the probe's spectral properties, mechanism of action, and provides

detailed protocols for its application in fluorescence microscopy and flow cytometry.

Core Principles and Mechanism of Action
MitoTracker Green FM is a cell-permeant dye that selectively labels mitochondria. The probe

passively diffuses across the plasma membrane of live cells and accumulates within the

mitochondria.[1] A key feature of MitoTracker Green FM is its mildly thiol-reactive chloromethyl

group.[1] Once inside the mitochondria, this group covalently binds to free thiol groups on

proteins within the mitochondrial matrix. This covalent linkage ensures that the probe is well-

retained within the mitochondria.

A distinguishing characteristic of MitoTracker Green FM is that its accumulation in

mitochondria is largely independent of the mitochondrial membrane potential. This allows for

the labeling and tracking of mitochondria regardless of their energetic state. The probe is

virtually non-fluorescent in aqueous environments and only exhibits bright green fluorescence

upon sequestration in the lipid-rich environment of the mitochondria, resulting in a low

background signal.[2]
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It is crucial to note that MitoTracker Green FM is intended for use in live-cell imaging only. The

fluorescence of the dye is not preserved following fixation with aldehydes or alcohols.[1]

Physicochemical and Spectral Properties
The spectral characteristics and other key quantitative data for MitoTracker Green FM are

summarized in the table below. It is important to note that the fluorescence quantum yield and

molar extinction coefficient are not readily available in the literature, as the probe's

fluorescence is highly dependent on its environment. The probe is essentially non-fluorescent

in aqueous solutions and becomes fluorescent upon binding within the mitochondrial matrix.[2]

[3]

Property Value Source(s)

Excitation Maximum (Ex) 490 nm [1][4][5]

Emission Maximum (Em) 516 nm [1]

Alternative Emission Maxima 512 nm, 513 nm, 523 nm [4]

Recommended Excitation

Laser
488 nm

Recommended Emission Filter 515/30 nm or 530/30 nm

Molecular Weight 671.87 g/mol [6]

Quantum Yield (Φ)
Not available (environmentally

dependent)

Molar Extinction Coefficient (ε)
Not available (environmentally

dependent)

Visualizing the Mechanism and Workflow
To better illustrate the underlying principles and practical application of MitoTracker Green FM,

the following diagrams have been generated.
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Start

Prepare 1 mM Stock Solution
in Anhydrous DMSO

Dilute Stock to 20-200 nM
in Serum-Free Medium or PBS

Incubate Cells with
Working Solution

(15-45 min at 37°C)

Culture Adherent or
Suspension Cells

Wash Cells Twice with
Pre-warmed Medium or PBS

Image Live Cells Immediately
(Fluorescence Microscopy or Flow Cytometry)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.cellsignal.com/products/buffers-dyes/mitotracker-green-fm/9074
https://www.abmole.com/products/mitotracker-green-fm.html
https://www.thermofisher.com/bg/en/home/references/molecular-probes-the-handbook/tables/spectral-characteristics-of-the-mitotracker-probes.html
https://www.thermofisher.com/bg/en/home/references/molecular-probes-the-handbook/tables/spectral-characteristics-of-the-mitotracker-probes.html
https://www.medchemexpress.com/mitotracker-green-fm.html
https://www.aatbio.com/fluorescence-excitation-emission-spectrum-graph-viewer/mitotracker_green_fm
https://file.medchemexpress.com/batch_PDF/HY-135056/MitoTracker-Green-FM-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b609064#mitotracker-green-fm-excitation-and-emission-spectra
https://www.benchchem.com/product/b609064#mitotracker-green-fm-excitation-and-emission-spectra
https://www.benchchem.com/product/b609064#mitotracker-green-fm-excitation-and-emission-spectra
https://www.benchchem.com/product/b609064#mitotracker-green-fm-excitation-and-emission-spectra
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609064?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

